Cas no 2171147-28-5 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid
• CAS No: 2171147-28-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5966669
• PubChem ID: 165544333
• Update Time: 2025-09-27

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-3-hydroxypropanoic acid
• EN300-1488665
• 2171147-28-5

• Inchi： 1S/C24H28N2O6/c1-24(2,22(30)26-20(13-27)21(28)29)11-12-25-23(31)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,27H,11-14H2,1-2H3,(H,25,31)(H,26,30)(H,28,29)/t20-/m1/s1
• InChI Key： VNJQDGZFGIHLQC-HXUWFJFHSA-N
• SMILES： O(C(NCCC(C(N[C@@H](C(=O)O)CO)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic Acid (CAS No. 2171147-28-5)

Compound with the CAS number 2171147-28-5 and the systematic name (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl moiety in the molecular structure is particularly noteworthy. This group is known for its stability and its ability to enhance the solubility and bioavailability of associated molecules. In recent years, there has been a growing interest in fluorene-based derivatives due to their role as pharmacophores in various therapeutic agents. The methoxycarbonyl group further contributes to the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

The backbone of the compound features a chiral center at the (2R) position, which is critical for its stereochemical properties. Chiral compounds are of paramount importance in pharmaceuticals because the biological activity of a drug can be highly dependent on its stereochemistry. The specific configuration at this center influences how the compound interacts with biological targets, making it essential for achieving optimal therapeutic effects.

The amide and hydroxyl functional groups present in the molecule contribute to its solubility and reactivity. These groups are commonly found in biologically active compounds and play a crucial role in modulating the compound's pharmacokinetic properties. The amide bond, in particular, is known for its stability under physiological conditions while also serving as a versatile linkage in drug design.

In recent years, there has been extensive research into the development of novel therapeutic agents that target various diseases. The compound under discussion has shown promise in preclinical studies as a potential lead for developing new drugs. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled chemists to efficiently construct this complex molecule. Techniques such as asymmetric synthesis have been employed to achieve the desired stereochemical purity at the chiral center.

The biological activity of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid has been explored in various experimental models. Preliminary studies suggest that it may have significant therapeutic potential, particularly in areas such as inflammation and metabolic disorders. The interaction of this compound with biological targets such as enzymes and receptors is being meticulously studied to elucidate its mechanism of action.

The development of new drugs is a multi-step process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. The compound's potential as a therapeutic agent is still under investigation, but its unique chemical properties make it a promising candidate for further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its therapeutic potential.

The future of pharmaceutical research lies in the discovery and development of novel compounds like (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid. Its complex structure and multifunctional groups provide a rich foundation for exploring new therapeutic strategies. As research continues, we can expect to see more compounds like this one emerge as candidates for treating various diseases.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-3-hydroxypropanoic acid (CAS No. 2171147-28-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing new treatments.